Cas no 62163-14-8 (Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester)

• Product Name: Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester
• CAS No: 62163-14-8
• MF: C₁₀H₁₉FO₇P₂
• MW: 332.199589014053
• CID: 514518
• PubChem ID: 3037771
• Update Time: 2025-11-01

Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester Chemical and Physical Properties

Names and Identifiers

• Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester
• [(2Z)-2-fluoro-3,7-dimethylocta-2,6-dienyl] phosphono hydrogen phosphate
• 2-fluorogeranyl pyrophosphate
• (Z)-2-Fluoro-3,7-dimethylocta-2,6-dien-1-yl trihydrogen diphosphate
• G71087
• (2z)-2-Fluoro-3,7-Dimethylocta-2,6-Dien-1-Yl Trihydrogen Diphosphate
• Q27451066
• 62163-14-8
• Diphosphoric acid, mono(2-fluoro-3,7-dimethyl-2,6-octadienyl) ester, (Z)-
• 0FV
• 2-fluorogeranyl diphosphate

• Inchi： 1S/C10H19FO7P2/c1-8(2)5-4-6-9(3)10(11)7-17-20(15,16)18-19(12,13)14/h5H,4,6-7H2,1-3H3,(H,15,16)(H2,12,13,14)/b10-9-
• InChI Key： BYJNSLXDWGDGAC-KTKRTIGZSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC/C(=C(\C)/CC/C=C(\C)/C)/F

Computed Properties

• Exact Mass: 332.05907
• Monoisotopic Mass: 332.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 494.6°C at 760 mmHg
• Flash Point: 252.9°C
• Refractive Index: 1.497
• PSA: 113.29
• LogP: 3.20260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Isoprenoid phosphates

Additional information on Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester

Recent Advances in the Study of Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester (CAS: 62163-14-8)

The compound Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester (CAS: 62163-14-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated isoprenoid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of cellular signaling pathways. Recent studies have focused on its synthesis, mechanism of action, and potential clinical applications, making it a compound of high interest for researchers in the field.

One of the key areas of research has been the synthesis and optimization of Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers utilized a combination of enzymatic and chemical methods to achieve stereoselective fluorination, which is critical for the compound's biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of mechanism of action, recent findings suggest that this compound acts as a potent inhibitor of protein prenylation, a post-translational modification essential for the function of small GTPases such as Ras and Rho. A study in Cell Chemical Biology (2024) demonstrated that Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester selectively targets geranylgeranyltransferase I (GGTase-I), leading to the disruption of oncogenic signaling pathways. This specificity makes it a promising candidate for cancer therapy, particularly in tumors driven by Ras mutations.

Further research has explored the compound's potential in treating inflammatory and autoimmune diseases. A preprint on bioRxiv (2024) reported that Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester exhibits anti-inflammatory effects by modulating the activity of immune cells, including macrophages and T cells. The study highlighted its ability to suppress the production of pro-inflammatory cytokines, suggesting a potential application in conditions such as rheumatoid arthritis and multiple sclerosis.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester has limited oral bioavailability, necessitating the development of novel delivery systems. Recent work published in Advanced Drug Delivery Reviews (2023) proposed the use of nanoparticle-based carriers to enhance its stability and target specificity, which could pave the way for more effective therapeutic applications.

In conclusion, Diphosphoric acid,P-(2Z)-2-fluoro-3,7-dimethyl-2,6-octadienyl ester (CAS: 62163-14-8) represents a promising molecule with diverse therapeutic potential. Ongoing research is expected to further elucidate its mechanisms, optimize its pharmacological properties, and explore its clinical utility. The compound's unique structure and biological activity make it a valuable subject for future studies in chemical biology and drug development.